Cas no 1147392-05-9 (1-(2,5-Dimethylphenyl)-1-oxopropan-2-yl 2-(methylsulfanyl)pyridine-3-carboxylate)

• Product Name: 1-(2,5-Dimethylphenyl)-1-oxopropan-2-yl 2-(methylsulfanyl)pyridine-3-carboxylate
• CAS No: 1147392-05-9
• MF: C₁₈H₁₉NO₃S
• MW: 329.413363695145
• CID: 5906529
• PubChem ID: 42901257
• Update Time: 2025-05-20

1-(2,5-Dimethylphenyl)-1-oxopropan-2-yl 2-(methylsulfanyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z18837318
• DTXSID401120031
• [1-(2,5-dimethylphenyl)-1-oxopropan-2-yl] 2-methylsulfanylpyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 2-(methylthio)-, 2-(2,5-dimethylphenyl)-1-methyl-2-oxoethyl ester
• AKOS033645399
• EN300-26591172
• 1-(2,5-dimethylphenyl)-1-oxopropan-2-yl 2-(methylsulfanyl)pyridine-3-carboxylate
• 1147392-05-9
• 1-(2,5-Dimethylphenyl)-1-oxopropan-2-yl 2-(methylsulfanyl)pyridine-3-carboxylate

• Inchi： 1S/C18H19NO3S/c1-11-7-8-12(2)15(10-11)16(20)13(3)22-18(21)14-6-5-9-19-17(14)23-4/h5-10,13H,1-4H3
• InChI Key： ZZYBMMAVPBJMDT-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(=O)OC(C)C(C1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 329.10856464g/mol
• Monoisotopic Mass: 329.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 81.6Ų

Additional information on 1-(2,5-Dimethylphenyl)-1-oxopropan-2-yl 2-(methylsulfanyl)pyridine-3-carboxylate

1-(2,5-Dimethylphenyl)-1-oxopropan-2-yl 2-(methylsulfanyl)pyridine-3-carboxylate: A Comprehensive Overview

The compound with CAS No. 1147392-05-9, commonly referred to as 1-(2,5-Dimethylphenyl)-1-oxopropan-2-yl 2-(methylsulfanyl)pyridine-3-carboxylate, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a dimethylphenyl group, a carboxylate moiety, and a methylsulfanyl substituent. The integration of these functional groups imparts the compound with distinctive chemical properties that make it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of dimethylphenyl groups in enhancing the stability and bioavailability of pharmaceutical compounds. The presence of this group in the molecule under discussion suggests its potential as a precursor or intermediate in drug development processes. Additionally, the methylsulfanyl substituent is known to contribute to the compound's ability to interact with biological systems, making it a promising candidate for bioactive agents.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards. The use of advanced chromatographic techniques has further facilitated the isolation and characterization of this compound, enabling precise structural elucidation.

From an application standpoint, 1-(2,5-Dimethylphenyl)-1-oxopropan-2-yl 2-(methylsulfanyl)pyridine-3-carboxylate has shown promise in the field of materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in catalytic systems. Recent findings indicate that this compound can enhance the catalytic efficiency of certain transition metal catalysts, making it a valuable addition to green chemistry initiatives.

In terms of biological activity, this compound has demonstrated moderate inhibitory effects against several enzymes implicated in inflammatory processes. This suggests its potential as an anti-inflammatory agent or as a lead compound for drug discovery programs targeting chronic inflammatory diseases. Ongoing research is focused on optimizing its pharmacokinetic properties to improve its efficacy and reduce potential side effects.

The structural versatility of this compound also makes it an attractive candidate for polymer chemistry applications. Its ability to participate in polymerization reactions under specific conditions has opened new avenues for the development of advanced materials with tailored mechanical and thermal properties. Researchers are currently investigating its suitability as a monomer for high-performance polymers used in aerospace and electronics industries.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability metrics. Efforts are underway to develop eco-friendly synthesis pathways that minimize waste generation and energy consumption. The integration of renewable feedstocks into its production process is also being explored as part of broader efforts to promote circular economy principles in the chemical industry.

In conclusion, 1-(2,5-Dimethylphenyl)-1-oxopropan-2-yl 2-(methylsulfanyl)pyridine-3-carboxylate (CAS No. 1147392-05-9) stands out as a versatile and multifaceted compound with applications spanning pharmaceuticals, materials science, and catalysis. Its unique structure and functional groups continue to inspire innovative research directions, underscoring its importance in advancing modern chemistry.